Cas no 2171452-15-4 ((3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic acid)

• Product Name: (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic acid
• CAS No: 2171452-15-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6079150
• PubChem ID: 165578921
• Update Time: 2025-07-22

(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic acid
• EN300-1576506
• (3S)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]formamido}pentanoic acid
• 2171452-15-4

• Inchi： 1S/C28H34N2O5/c1-3-18(16-25(31)32)29-26(33)24-14-8-9-15-28(24,2)30-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,3,8-9,14-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t18-,24?,28?/m0/s1
• InChI Key： VJSNBZFJUBDUHU-RAHQPUEDSA-N
• SMILES： O=C(C1CCCCC1(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](CC(=O)O)CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic acid

Introduction to (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic Acid (CAS No. 2171452-15-4)

(3S-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171452-15-4, represents a pinnacle of molecular design, integrating advanced functional groups that make it a promising candidate for various therapeutic applications. The intricate structure of this molecule, characterized by its chiral center and the presence of a fluorenylmethoxycarbonyl (Fmoc) group, positions it as a key player in the development of novel bioactive agents.

The synthesis and characterization of this compound have been the focus of extensive research, particularly in the context of drug discovery and development. The Fmoc group, a protective group commonly used in peptide synthesis, adds an additional layer of complexity to this molecule, making it a versatile tool for medicinal chemists. The presence of a pentanoic acid moiety further enhances its potential utility, as it can serve as a hinge region for binding to biological targets.

In recent years, there has been growing interest in the development of chiral drugs due to their improved pharmacological properties compared to their racemic counterparts. The (3S) configuration of this compound is particularly noteworthy, as it ensures enantioselective interactions with biological receptors, leading to enhanced efficacy and reduced side effects. This aspect has made it a subject of intense study in the field of stereochemistry and pharmacodynamics.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecule plays a crucial role in its reactivity and stability. This group is often employed in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild acidic conditions. The incorporation of this group into the side chain of the amino acid residue not only protects the amine functionality but also allows for selective modifications during synthetic protocols. This feature makes (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic acid an invaluable building block for constructing more complex peptidomimetics and bioconjugates.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Research has indicated that molecules with similar structural motifs exhibit potent activity against a range of biological targets, including enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. The ability to fine-tune the pharmacophoric features through structural modifications offers a unique opportunity to develop targeted therapies with minimal off-target effects.

The use of computational methods has been instrumental in understanding the interactions between this compound and its biological targets. Molecular docking studies have revealed that the fluorenylmethoxycarbonyl group and the pentanoic acid moiety are critical for binding affinity and specificity. These insights have guided the design of analogs with enhanced binding properties, paving the way for more effective drug candidates.

In addition to its therapeutic potential, (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic acid has also been explored as a tool for chemical biology research. Its well-defined structure and reactivity make it an ideal candidate for studying enzyme mechanisms and substrate recognition. By employing this compound as a probe, researchers can gain valuable insights into the function of key biological pathways, which may lead to novel therapeutic strategies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, have been employed to achieve optimal results. These methodologies not only highlight the synthetic prowess required but also underscore the importance of innovation in chemical manufacturing.

The growing demand for enantiomerically pure drugs has driven significant advancements in synthetic chemistry over recent decades. (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic acid exemplifies how structural complexity can be harnessed to develop highly effective therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug design, offering numerous possibilities for further optimization.

As research continues to uncover new biological targets and mechanisms, compounds like (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic acid will play an increasingly important role in addressing unmet medical needs. The ability to modulate their structure allows for tailored interactions with biological systems, leading to more personalized medicine approaches. This underscores the importance of continued investment in both fundamental research and applied chemistry.

The future prospects for this compound are promising, with ongoing studies exploring its potential applications in various therapeutic areas. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide. By leveraging cutting-edge technologies and innovative methodologies, researchers are poised to unlock new possibilities in drug discovery and development.